Cas no 867041-54-1 (N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide)

• Product Name: N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide
• CAS No: 867041-54-1
• MF: C₂₄H₁₈N₄O₅S₂
• MW: 506.553522586823
• CID: 5907387
• PubChem ID: 2141406
• Update Time: 2025-05-18

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3H-Naphtho[2,1-b]pyran-2-carboxamide, N-[4-[[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]sulfonyl]phenyl]-3-oxo-
• N-{4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl}-3-oxo-3H-benzo[f]chromene-2-carboxamide
• AKOS024609010
• AB00675559-01
• N-(4-(N-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl)phenyl)-3-oxo-3H-benzo[f]chromene-2-carboxamide
• F1620-0024
• N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-3-oxobenzo[f]chromene-2-carboxamide
• 867041-54-1
• N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide

• Inchi： 1S/C24H18N4O5S2/c1-2-21-26-27-24(34-21)28-35(31,32)16-10-8-15(9-11-16)25-22(29)19-13-18-17-6-4-3-5-14(17)7-12-20(18)33-23(19)30/h3-13H,2H2,1H3,(H,25,29)(H,27,28)
• InChI Key： PGDUHZAHKSGMRN-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C=C(C(NC1=CC=C(S(NC4=NN=C(CC)S4)(=O)=O)C=C1)=O)C(=O)O2)C=CC=C3

Computed Properties

• Exact Mass: 506.07186203g/mol
• Monoisotopic Mass: 506.07186203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• pka: 5.26±0.50(Predicted)

Additional information on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide

Comprehensive Overview of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide (CAS No. 867041-54-1)

The compound N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide, identified by its CAS number 867041-54-1, is a specialized organic molecule with a unique structural framework. This compound integrates a benzofchromene core with a thiadiazole moiety, making it a subject of interest in pharmaceutical and materials science research. Its molecular formula and intricate architecture suggest potential applications in drug discovery and advanced material development.

One of the most searched questions regarding this compound is: "What are the potential applications of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide?" Researchers are particularly intrigued by its sulfamoylphenyl group, which is often associated with bioactive properties. Preliminary studies indicate that this compound may exhibit anti-inflammatory and antioxidant effects, aligning with current trends in natural product-inspired drug design.

The benzofchromene segment of the molecule is another focal point for scientific inquiry. Chromene derivatives are widely studied for their photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) and fluorescent probes. Given the growing demand for sustainable materials, this compound's potential in green chemistry applications is a hot topic among researchers and industry professionals.

Another frequently asked question is: "How is N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide synthesized?" The synthesis typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and efficiency, reflecting the broader shift toward energy-efficient chemical processes.

The thiadiazole ring in this compound is noteworthy due to its presence in many FDA-approved drugs. This has led to speculation about the compound's potential in targeted therapy, especially in areas like cancer research and neurodegenerative diseases. However, rigorous clinical trials are necessary to validate these hypotheses, a point often emphasized in recent peer-reviewed journals.

From a commercial perspective, the demand for CAS 867041-54-1 is driven by its versatility. Suppliers and manufacturers are increasingly listing this compound in catalogs tailored for high-throughput screening and combinatorial chemistry. Its custom synthesis options are also popular among academic and industrial researchers, as highlighted in recent market analysis reports.

In summary, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-3-oxo-3H-benzofchromene-2-carboxamide (CAS No. 867041-54-1) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and green chemistry. Its structural complexity and functional groups make it a valuable subject for ongoing research, particularly in the context of drug discovery and sustainable technologies.